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Compound of Interest

Compound Name: L-Glutamic acid, N-(1-oxopropyl)-

CAS No.: 66320-36-3

Cat. No.: B8822062

Get Quote

Executive Summary & Nomenclature Clarification
In chemical databases, CAS 31690-11-6 is occasionally misattributed or truncated in

automated registries as "L-Glutamic acid, N-(1-oxopropyl)-". However, rigorous structural

validation confirms that CAS 31690-11-6 uniquely identifies Arfolitixorin (also known as

[6R]-5,10-methylenetetrahydrofolic acid or 5,10-Methylene-THF) [1].

The true IUPAC nomenclature for this compound is L-Glutamic acid, N-[4-[(6aR)-3-amino-

1,2,5,6,6a,7-hexahydro-1-oxoimidazo[1,5-f]pteridin-8(9H)-yl]benzoyl]-. The erroneous "1-

oxopropyl" designation is a known database truncation of the complex "1-oxoimidazo..."

pteridine-benzoyl moiety.

As a Senior Application Scientist, I have structured this technical whitepaper to provide an

authoritative, E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) aligned

guide on the true chemical identity of CAS 31690-11-6. This document serves as both a

comprehensive Material Safety Data Sheet (MSDS) and an in-depth mechanistic guide for its

application as a biomodulator in oncology[2].
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Section 1: Chemical Identity & Physicochemical
Profile
Arfolitixorin is the biologically active [6R]-isomer of 5,10-methylenetetrahydrofolate ([6R]-

MTHF). Unlike traditional folate biomodulators (e.g., Leucovorin), which are racemic mixtures

requiring multi-step intracellular enzymatic activation, Arfolitixorin is an immediately active co-

factor [3]. It is typically formulated as a hemisulfate salt to enhance its ex vivo stability [4].

Table 1: Physicochemical Properties of CAS 31690-11-6
Property Specification / Value

Chemical Name
Arfolitixorin; [6R]-5,10-methylenetetrahydrofolic

acid

CAS Registry Number 31690-11-6

Molecular Formula C₂₀H₂₃N₇O₆

Molecular Weight 457.44 g/mol

Appearance Pale yellow to off-white lyophilized powder

Solubility
Soluble in aqueous buffers (pH > 6.5); poorly

soluble in organic solvents

Topological Polar Surface Area 190 Å²

Stability Vulnerabilities
Highly susceptible to oxidation and

photodegradation

Section 2: Material Safety Data Sheet (MSDS) Core
The handling of Arfolitixorin requires stringent environmental controls due to the inherent

instability of the reduced pteridine ring structure.

Hazard Identification (GHS Classification)
Health Hazards: May cause respiratory irritation (Category 3). May cause skin and eye

irritation (Category 2).
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Environmental Hazards: Not acutely toxic to aquatic life, but disposal should follow

institutional biohazard protocols.

Signal Word: Warning.

Handling and Storage Protocols
Long-Term Storage (API): Must be stored at -20°C to -80°C under an inert atmosphere

(Nitrogen or Argon) [5].

Short-Term Storage (Formulated Vials): 2°C to 8°C. Reconstituted solutions must be kept at

room temperature and utilized within 2 hours to prevent oxidative degradation [4].

Light Protection: The compound is highly photosensitive. All handling must occur in amber

vials or tubes wrapped in aluminum foil.

Electrostatic Discharge: Prevent fire caused by electrostatic discharge when handling the dry

micronized powder [5].

Personal Protective Equipment (PPE)
Respiratory: N95 or equivalent particulate respirator when handling dry powder outside a

containment hood.

Dermal/Eye: Nitrile gloves (double-gloving recommended for clinical prep), chemical safety

goggles, and a fluid-resistant lab coat.

Section 3: Mechanistic Pharmacology & Biological
Pathways
The clinical value of Arfolitixorin lies in its synergistic causality with the chemotherapeutic agent

5-Fluorouracil (5-FU).

5-FU exerts its cytotoxic effect by metabolizing into 5-fluoro-2'-deoxyuridine-5'-monophosphate

(FdUMP). FdUMP inhibits Thymidylate Synthase (TS), the rate-limiting enzyme for de novo

synthesis of deoxythymidine monophosphate (dTMP), leading to "thymineless death" in tumor
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cells [1]. However, this inhibition is reversible and weak unless stabilized by a reduced folate

cofactor.

Arfolitixorin directly binds to the TS-FdUMP complex, forming a highly stable ternary complex

(TS + FdUMP +[6R]-MTHF). Because Arfolitixorin bypasses the metabolic bottlenecks required

to activate Leucovorin, it ensures maximal TS inhibition regardless of the patient's folate

pathway gene expression [3].
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Figure 1: Mechanistic pathway of Arfolitixorin stabilizing the TS-FdUMP ternary complex.

Section 4: Experimental Workflows & Protocols
To ensure reproducibility and self-validating results, the following protocol details the in vitro

Thymidylate Synthase (TS) Inhibition Assay. This assay quantifies the biomodulatory efficacy of

Arfolitixorin.

Protocol: In Vitro Thymidylate Synthase (TS) Inhibition
Assay
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Objective: To measure the depletion of dTMP production as a function of ternary complex

stability.

Step-by-Step Methodology:

Reagent Preparation (Critical Step): Reconstitute Arfolitixorin hemisulfate (CAS 31690-11-6)

in a degassed, nitrogen-purged assay buffer (50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 10 mM

DTT) to a stock concentration of 10 mM. Causality: DTT and nitrogen purging prevent the

rapid oxidation of the [6R]-MTHF pteridine ring, which would otherwise yield false-negative

binding affinities.

Enzyme Setup: Pre-incubate 50 nM of purified human Thymidylate Synthase (hTS) in the

assay buffer at 37°C for 5 minutes.

Substrate Addition: Add 10 µM of dUMP (natural substrate) and varying concentrations of

FdUMP (1 nM to 1 µM) to the enzyme mixture.

Reaction Initiation: Add Arfolitixorin (final concentration 10 µM) to initiate the formation of the

inhibitory ternary complex. Include a vehicle control (buffer only) and a comparator control

(Leucovorin).

Incubation: Incubate the reaction mixture at 37°C for exactly 30 minutes.

Termination: Terminate the reaction by adding 10% Trichloroacetic acid (TCA) (1:1 v/v) to

precipitate the proteins. Causality: Immediate acid quenching locks the reaction state,

preventing post-incubation enzymatic drift.

Quantification: Centrifuge the samples at 15,000 x g for 10 minutes at 4°C. Extract the

supernatant and analyze via LC-MS/MS to quantify the residual dUMP and the synthesized

dTMP.
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Figure 2: Experimental workflow for the in vitro TS Inhibition Assay.
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To cite this document: BenchChem. [Technical Guide & Material Safety Data Sheet (MSDS):
CAS 31690-11-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822062/docs#technical-guide-material-safety-data-
sheet-msds-cas-31690-11-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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